Cas no 5914-16-9 ((5-hydroxy-2-methyl-1-benzofuran-3-yl)(4-methylphenyl)methanone)

(5-hydroxy-2-methyl-1-benzofuran-3-yl)(4-methylphenyl)methanone structure
5914-16-9 structure
Product Name:(5-hydroxy-2-methyl-1-benzofuran-3-yl)(4-methylphenyl)methanone
CAS No:5914-16-9
MF:C17H14O3
MW:266.291265010834
CID:1616565
PubChem ID:914500
Update Time:2025-04-21

(5-hydroxy-2-methyl-1-benzofuran-3-yl)(4-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (5-hydroxy-2-methyl-1-benzofuran-3-yl)(4-methylphenyl)methanone
    • Methanone, (5-hydroxy-2-methyl-3-benzofuranyl)(4-methylphenyl)-
    • DTXSID80863650
    • AKOS022128142
    • CHEMBL601129
    • GNF-Pf-1387
    • 5914-16-9
    • SMSF0009234
    • STL325147
    • SR-01000223148-1
    • SR-01000223148
    • CB00689
    • AB00100612-01
    • Oprea1_252339
    • Inchi: 1S/C17H14O3/c1-10-3-5-12(6-4-10)17(19)16-11(2)20-15-8-7-13(18)9-14(15)16/h3-9,18H,1-2H3
    • InChI Key: ADKYMHQFXZVDKW-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(C2C=CC(C)=CC=2)=O)C2C=C(C=CC1=2)O

Computed Properties

  • Exact Mass: 266.09432
  • Monoisotopic Mass: 266.094294
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.236
  • Boiling Point: 434.2°C at 760 mmHg
  • Flash Point: 216.4°C
  • Refractive Index: 1.641
  • PSA: 50.44
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